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Compound of Interest

Compound Name: AJI-100

Cat. No.: B15611967

Essential guidelines for the safe handling and disposal of AJI-100, ensuring laboratory safety
and environmental compliance.

AJI-100 is the trade name for AJIDEW® A-100, a product that is 100% crystallized Pyrrolidone
Carboxylic Acid (PCA).[1][2][3][4] PCA is a natural humectant derived from L-Glutamic Acid and
is a component of the skin's Natural Moisturizing Factor (NMF).[1] While it is used in personal
care and cosmetic applications, proper disposal procedures in a laboratory setting are crucial
to maintain safety and adhere to regulations.[2]

Hazard Identification and Personal Protective
Equipment (PPE)

Before handling AJI-100 for disposal, it is imperative to understand its potential hazards and
use appropriate personal protective equipment. The primary component, Pyrrolidone
Carboxylic Acid, is classified as follows:

Acute oral toxicity (Category 4): Harmful if swallowed.[5]

Skin irritation (Category 2): Causes skin irritation.[5]

Serious eye irritation (Category 2A): Causes serious eye irritation.[5]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[5]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-

shields or goggles.

To prevent eye contact which

can cause serious irritation.[5]

[6]

Hand Protection

Chemically resistant gloves.

To prevent skin contact and
irritation. Gloves must be
inspected before use and

disposed of properly after.[5][7]

Body Protection

Lab coat or chemical-resistant

Suit.

To protect skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area. A
dust mask or respirator may be

necessary if creating dust.

To avoid inhalation, which may

cause respiratory irritation.[5]

Step-by-Step Disposal Protocol for AJI-100

The disposal of AJI-100 and its contaminated materials must be conducted in compliance with

all federal, state, and local regulations.

1. Waste Collection:

e Solid Waste:

o Collect unused or waste AJI-100 powder in a designated, leak-proof hazardous waste

container.[7]

o Contaminated materials such as gloves, weighing paper, and pipette tips should also be

placed in this container.

o Avoid creating dust during collection. If a spill occurs, carefully sweep or shovel the

material into a closed container for disposal.[1][5]

e Liquid Waste:

o If AJI-100 is in a solution, collect it in a designated, sealed waste container.
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o For spills of liquid solutions, use an inert absorbent material and place it in the hazardous
waste container.

Empty Containers:
o Triple-rinse empty containers with a suitable solvent.
o The rinsate (the rinse water or solvent) must be collected and treated as hazardous waste.

o After triple-rinsing, the container can be disposed of in the regular trash or recycled,
depending on institutional policies.

. Labeling:
Clearly label the hazardous waste container with the words "Hazardous Waste."
The label must include the full chemical name: "Pyrrolidone Carboxylic Acid" or "AJI-100".
List the associated hazards, such as "Acute Toxicity," "Skin Irritant,” and "Eye Irritant.”
. Storage:
Store the sealed hazardous waste container in a cool, dry, and well-ventilated area.

Ensure the container is kept away from incompatible materials, such as strong oxidizing
agents.[8]

. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.

Do not dispose of AJI-100 down the drain.[5]

Experimental Protocols

The recommended disposal procedures are based on standard laboratory safety protocols for
chemicals with the hazard classifications of Pyrrolidone Carboxylic Acid. Specific experimental
data on the environmental fate and toxicology of AJI-100 are limited in the provided search

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15611967?utm_src=pdf-body
https://images.monpanierdachat.com/4323/pdf/sodium%20pca%20sds-sds.pdf
https://www.benchchem.com/product/b15611967?utm_src=pdf-body
https://www.capotchem.cn/doc/msds_149-87-1.do
https://www.benchchem.com/product/b15611967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

results, but a related product, AJIDEW N-50 (the sodium salt of PCA), has been shown to be
biodegradable.[8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of AJI-
100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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